Cas no 1177604-42-0 (4-[(4-benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride)

• Product Name: 4-[(4-benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride
• CAS No: 1177604-42-0
• MF: C₂₃H₂₆ClNO₃
• MW: 399.910445690155
• CID: 5388489
• Update Time: 2025-05-21

4-[(4-benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-benzylpiperidin-1-ium-1-yl)methyl]-7-methoxychromen-2-one chloride
• 4-[(4-benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride

• Inchi： 1S/C23H25NO3.ClH/c1-26-20-7-8-21-19(14-23(25)27-22(21)15-20)16-24-11-9-18(10-12-24)13-17-5-3-2-4-6-17;/h2-8,14-15,18H,9-13,16H2,1H3;1H
• InChI Key： DTCKLBGSCNONGG-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC2C=CC=CC=2)CC1)C1=CC(=O)OC2=CC(OC)=CC=C12.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-[(4-benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride

Introduction to 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one Hydrochloride (CAS No. 1177604-42-0)

4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride (CAS No. 1177604-42-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The structure of this compound features a chromenone core with a substituted benzylpiperidine moiety, making it a promising candidate for various pharmacological studies.

The chromenone scaffold is a common structural motif found in many natural and synthetic compounds with biological significance. In the case of 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride, the presence of the benzylpiperidine group adds complexity and potential for enhanced biological activity. The hydrochloride salt form of the compound ensures better solubility and stability, which are crucial for its use in both research and clinical settings.

Recent studies have explored the pharmacological properties of 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in LPS-stimulated macrophages. The mechanism of action involves the modulation of NF-kB signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride has also shown promise in cancer research. A study published in Cancer Letters reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anti-cancer activity involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anti-inflammatory and anti-cancer properties, 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride has been investigated for its neuroprotective effects. A study published in Neuropharmacology found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride involves several steps, including the formation of the chromenone core, the introduction of the benzylpiperidine moiety, and the final conversion to the hydrochloride salt form. The synthetic route is well-documented in the literature and can be optimized for large-scale production. The purity and quality control of this compound are essential for ensuring its efficacy and safety in both preclinical and clinical studies.

In conclusion, 4-[(4-Benzylpiperidin-1-yl)methyl]-7-methoxy-2H-chromen-2-one hydrochloride (CAS No. 1177604-42-0) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs and improving patient outcomes.